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Butopyronoxyl Profile and Comparative Data

The table below summarizes the available information on butopyronexyl and other common synthetic

repellents to facilitate an objective comparison.

. . Key Efficacy Other
Chemical Primary Safety & o
Repellent Data Characteristics
Class / Target . Regulatory .
Name L (Duration, (Odor, Material
Origin Pests Notes
etc.) Safety)
Butopyronoxyl Synthetic Ticks, Flies,  Limited Not approved Pale orange-red
(Unclassified  Gnats, quantitative in the EU,; liquid with an
pesticide) [1] = Mosquitoes  data available  limited safety aromatic odor [1]
[1] [1] data [1]
DEET (N,N- Synthetic [2] Mosquitoes, Upto 10-12 EPA-approved; Gold standard;
diethyl-m- Ticks [3] [4] hours of rare reports of can damage
toluamide) protection neurotoxicity at  plastics and
(varies by high synthetic fabrics;
concentration)  concentrations  strong odor [3]
[3] (3] (4]
Picaridin Synthetic Ticks, Up to 12-14 EPA-approved; Odorless, non-
(Icaridin) (mimics Mosquitoes,  hours of considered greasy, and
piperine from protection safe with fewer  does not
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Key Efficacy

Other

Chemical Primary Safety & L
Repellent Data Characteristics
Class / Target . Regulatory .
Name . (Duration, (Odor, Material
Origin Pests Notes
etc.) Safety)
pepper Flies, Gnats  (comparable safety damage
plants) [4] [4] to DEET) [3] concerns than materials [3] [4]
[4] DEET [3]
IR3535 Synthetic [2]  Ticks, Shorter EPA-approved  Can damage
Mosquitoes  duration than [3] plastics [3]
(more DEET or
effective Picaridin [3]
against
ticks) [3]
Oil of Lemon Plant-derived = Mosquitoes Up to 6 hours EPA-approved; Natural origin;
Eucalyptus (Eucalyptus [4] of protection not strong smell that
(OLE/PMD) citriodora) [2] [4] recommended  can permeate
[4] for children gear [4]
under 3 [3]

Experimental Protocol Considerations

The search results did not yield detailed methodologies for evaluating butopyronexyl. For a rigorous

comparison, you would typically need to consult standardized testing protocols. Repellent efficacy is

commonly assessed through arm-in-cage studies or field tests that measure the complete protection time

from bites. Since such data is unavailable for butopyrenoxyl, its performance profile remains incomplete

compared to the well-documented alternatives.

Guidance for Further Research

Given the gaps in the current search results, here are steps to gather more robust information suitable for a

professional audience:
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e Consult Specialized Databases: Search platforms like SciFinder, Reaxys, or PubMed using the
Chemical Abstracts Service (CAS) number for butopyronoxyl, which is 532-34-3 [1]. This will help
locate primary scientific literature, including any historical studies and patents.

¢ Refine Search Queries: Use more technical search terms like "butopyronoxyl efficacy trial,"
"butopyronoxyl arm-in-cage study,” or "butopyronoxyl comparative repellency"” to target specific
experimental data.

¢ Investigate Regulatory Sources: Documents from the U.S. EPA or the European Chemicals
Agency (ECHA) might contain more detailed toxicological and ecotoxicological data that was
submitted for regulatory review [1].

Chemical Structure Diagram

As requested, here is a diagram illustrating the molecular structure of butopyrenoxyl, generated using

Graphviz DOT language.
Canonical SMILES: Molecular Mass: Chemical Formula:
CCCCOC(=0)C1=CC(=0)CcCc(01)(C)C 226.27 g-mol—1 C12H1804

Butopyronoxyl

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Butopyronoxy! [sitem.herts.ac.uk]
2. Insect repellent Facts for Kids [kids.kiddle.co]

3. Best Bug Spray (), Tested and Reviewed | WIRED [wired.com]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.smolecule.com/products/s573625?utm_src=pdf-body-img
https://www.smolecule.com/products/s573625?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/iupac/Reports/1726.htm
https://kids.kiddle.co/Insect_repellent
https://www.wired.com/story/best-bug-sprays/
https://www.smolecule.com/products/s573625?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

4. 7 Best Insect Repellents — Greenbelly Meals [greenbelly.co]

To cite this document: Smolecule. [Butopyronoxyl synthetic repellent comparison]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b573625#butopyronoxyl-synthetic-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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